Cas no 1703-43-1 (Methanone,[3-(dimethylamino)phenyl]-1-pyrrolidinyl-)
1703-43-1 structure
Product Name:Methanone,[3-(dimethylamino)phenyl]-1-pyrrolidinyl-
CAS No:1703-43-1
MF:C13H18N2O
MW:218.294823169708
CID:142061
PubChem ID:121173
Update Time:2025-04-19
Methanone,[3-(dimethylamino)phenyl]-1-pyrrolidinyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,[3-(dimethylamino)phenyl]-1-pyrrolidinyl-
- Z31480439
- LG 50,052
- Pyrrolidine, 1-(m-(dimethylamino)benzoyl)-
- DTXSID30937754
- 1-(m-(Dimetilamino)benzoil)-pirrolidina
- [3-(dimethylamino)phenyl](pyrrolidin-1-yl)methanone
- AKOS008928266
- 1-(m-(Dimethylamino)benzoyl)pyrrolidine
- 1703-43-1
- 1-(m-(Dimetilamino)benzoil)-pirrolidina [Italian]
- [3-(dimethylamino)phenyl]-pyrrolidin-1-ylmethanone
- BRN 1345223
- N,N-dimethyl-3-(pyrrolidine-1-carbonyl)aniline
-
- Inchi: 1S/C13H18N2O/c1-14(2)12-7-5-6-11(10-12)13(16)15-8-3-4-9-15/h5-7,10H,3-4,8-9H2,1-2H3
- InChI Key: OBJOHJCEZDFDKC-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C=1)N(C)C)N1CCCC1
Computed Properties
- Exact Mass: 218.14204
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- PSA: 23.55
Methanone,[3-(dimethylamino)phenyl]-1-pyrrolidinyl- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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